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Get Quote

Executive Summary

(6-Chloro-1-benzofuran-3-yl)methanol (CAS: 151619-12-4) is a high-value heterocyclic
building block used primarily to introduce the pharmacologically privileged 6-chlorobenzofuran-

3-yl moiety into bioactive molecules. Its significance lies in its role as a divergent intermediate:
it serves as the primary precursor for synthesizing (6-chlorobenzofuran-3-yl)acetic acid
derivatives (used in Factor Xa inhibitors and GPR17 modulators) and for direct alkylation in the
development of antimicrobial and psychoactive agents.

This guide details the compound's physicochemical profile, industrial synthesis routes,
downstream pharmaceutical applications, and critical quality control parameters.[1]

Chemical Profile & Reactivity

The compound features a benzofuran core substituted with a chlorine atom at the C6 position
and a hydroxymethyl group at the C3 position.[1]
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Property Specification

IUPAC Name (6-Chloro-1-benzofuran-3-yl)ymethanol
CAS Number 151619-12-4

Molecular Formula CoH7CIO2

Molecular Weight 182.60 g/mol

Appearance White to off-white crystalline solid
Melting Point 108-112 °C (typical)

Soluble in DMSO, Methanol, DCM; sparingly

Solubility
soluble in water

Kev Reactivit Primary alcohol oxidation, halogenation
ey Reactivi
Y Y (conversion to benzyl-type halide), esterification

Structural Significance (SAR)

e 6-Chloro Substitution: Enhances metabolic stability by blocking the C6 position from
oxidative metabolism (e.g., hydroxylation by CYP450). It also increases lipophilicity (

), improving membrane permeability.[1]

e Benzofuran Scaffold: Bioisostere of indole, commonly found in serotonergic (5-HT) ligands
and kinase inhibitors.

e C3-Hydroxymethyl Handle: A versatile "hook" for conjugation.[1] It is easily converted to a
leaving group (chloride/bromide/mesylate) for N-alkylation or oxidized to the aldehyde/acid
for chain extension.[1]

Synthesis & Manufacturing

The industrial synthesis of (6-Chloro-1-benzofuran-3-yl)methanol typically proceeds via the
construction of the benzofuran ring followed by functional group manipulation.
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Preferred Synthetic Route: The Rap-Stoermer | Ester
Reduction Pathway

This route is favored for its scalability and avoidance of expensive transition metal catalysts.[1]

o Cyclization: Reaction of 4-chlorosalicylaldehyde with ethyl bromoacetate or ethyl
chloroacetoacetate under basic conditions (K2COs/DMF) yields the ethyl 6-
chlorobenzofuran-3-carboxylate.

¢ Reduction: The ester is reduced to the primary alcohol using a hydride donor such as Lithium
Aluminum Hydride (LiAlH4) or Diisobutylaluminum hydride (DIBAL-H).[1]

Ethyl bromoacetate,

K2CO03, DMF, 80°C LiAIH4, THF, 0°C ’ 1. i
4-Chlorosalicylaldehyde (Cyclization) > Ethyl 6-chlorobenzofuran- _(M)_> 6 Chét?rcl)) nlqek?[ﬁgﬁgfuran
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Figure 1: Industrial synthesis pathway for (6-Chloro-1-benzofuran-3-yl)methanol.

Pharmaceutical Applications

The utility of this intermediate is defined by its downstream conversion into specific

pharmacophores.[1]

A. Factor Xa Inhibitors (Anticoagulants)

The 6-chlorobenzofuran-3-yl moiety is a critical substituent in a class of diamine-based Factor
Xa inhibitors (related to the chemical space of Edoxaban and Betrixaban).

e Mechanism: The benzofuran ring occupies the S1 or S4 binding pocket of the Factor Xa
enzyme, providing hydrophobic interactions that boost potency.[1]

o Workflow: The alcohol is converted to (6-Chloro-1-benzofuran-3-yl)methyl bromide, which is
then used to alkylate a diamine core (e.g., a cyclohexane-1,2-diamine derivative).

B. GPR17 Modulators (Multiple Sclerosis)
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Recent research identifies (6-chlorobenzofuran-3-yl)acetic acid as a key intermediate for

GPR17 antagonists/agonists used in treating demyelination disorders.

o Transformation: The methanol intermediate is converted to the acetic acid via homologation

(Alcohol
Chloride
Nitrile

Acid).[1]

» Role: The 6-chloro substituent is essential for receptor selectivity over other G-protein

coupled receptors.

C. Antimicrobial Oxadiazoles

Derivatives synthesized by coupling the alcohol (via an acetic acid linker) to 1,3,4-oxadiazoles
have shown potent activity against Mycobacterium tuberculosis and Gram-positive bacteria.

The lipophilic benzofuran tail facilitates penetration of the mycobacterial cell wall.[1]
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Figure 2: Divergent pharmaceutical applications of the intermediate.
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Experimental Protocols
Protocol A: Synthesis of (6-Chloro-1-benzofuran-3-
yl)methanol

Objective: Reduction of Ethyl 6-chlorobenzofuran-3-carboxylate.

Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar,
nitrogen inlet, and dropping funnel.

o Reagent Prep: Charge the flask with Ethyl 6-chlorobenzofuran-3-carboxylate (10.0 g, 44.5
mmol) and anhydrous THF (150 mL). Cool to 0 °C in an ice bath.

e Reduction: Carefully add LiAlH4 (2.0 M in THF, 25 mL, 50 mmol) dropwise over 30 minutes.
Maintain internal temperature below 5 °C.

e Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by
TLC (Hexane:EtOAc 3:1) for disappearance of ester.[1]

e Quench: Cool back to 0 °C. Sequentially add 1.9 mL water, 1.9 mL 15% NaOH, and 5.7 mL
water (Fieser workup). Stir vigorously until a white granular precipitate forms.

« |solation: Filter through a pad of Celite. Dry the filtrate over anhydrous Na2SOa4 and
concentrate in vacuo.

 Purification: Recrystallize from Hexane/EtOAc or purify via flash column chromatography
(SiO2, 20-40% EtOAc in Hexane).

e Yield: Expect 7.0-7.5 g (85-92%) of white solid.

Protocol B: Conversion to (6-Chloro-1-benzofuran-3-
yl)methyl bromide

Objective: Activation of the alcohol for nucleophilic substitution.

o Reaction: Dissolve (6-Chloro-1-benzofuran-3-yl)methanol (5.0 g, 27.4 mmol) in anhydrous
DCM (50 mL) at 0 °C.
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Bromination: Add Phosphorus Tribromide (PBrs3) (1.0 mL, 10.5 mmol) dropwise.

Completion: Stir at 0 °C for 1 hour, then warm to RT for 1 hour.

Workup: Quench with saturated NaHCOs solution. Extract with DCM, wash with brine, dry,
and concentrate.[1]

Storage: The resulting bromide is unstable; use immediately or store at -20 °C under argon.

Quality Control & Impurity Profiling

Attribute Acceptance Criteria Method

) HPLC (C18 column,
Purity = 98.0% )

ACN/Water gradient)

Appearance White to off-white solid Visual Inspection
Water Content <0.5% Karl Fischer Titration

) ) 6-Chlorobenzofuran-3- HPLC (Result of incomplete
Major Impurity A ] ] )

carboxylic acid reduction)

GC-MS (Result of over-

Major Impurity B 6-Chloro-3-methylbenzofuran )
reduction)

Safety & Handling

e Hazards: The compound is an irritant (Skin Irrit. 2, Eye Irrit. 2).[1] The bromide derivative is a
potent lachrymator and skin sensitizer.[1]

o Handling: Manipulate in a fume hood. Wear nitrile gloves and safety goggles.
e Storage: Store in a cool, dry place (2—8 °C). Hygroscopic; keep container tightly sealed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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